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This guide provides a comprehensive comparison of the kinase inhibitor NIK-IN-2 with other

kinases, offering researchers, scientists, and drug development professionals objective data on

its selectivity and potential off-target effects. The following sections present quantitative data,

detailed experimental protocols, and visualizations of relevant signaling pathways to support

informed decisions in research and development.

Executive Summary
NIK-IN-2 is a potent, covalent inhibitor of NF-κB-inducing kinase (NIK), a key regulator of the

non-canonical NF-κB signaling pathway. Its selectivity is a critical attribute for its use as a

chemical probe and for its potential therapeutic development. This guide summarizes the

cross-reactivity profile of NIK-IN-2 against a panel of 468 human kinases, providing a clear

comparison of its inhibitory activity against its intended target and other kinases.

Cross-Reactivity Profile of NIK-IN-2
The selectivity of NIK-IN-2 was assessed using the KINOMEscan™ profiling service from

DiscoverX. This competition binding assay measures the ability of a compound to displace a

ligand from the active site of a kinase. The results are reported as percent of control (%

Control), where a lower value indicates stronger binding and inhibition.

Table 1: Kinase Selectivity Profile of NIK-IN-2 at 1 µM
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Target Kinase Gene Symbol % Control at 1 µM Kinase Family

MAP3K14 (NIK) MAP3K14 0.1 STE

MAP3K2 MAP3K2 0.5 STE

MAP3K3 MAP3K3 1.8 STE

TESK1 TESK1 2.2 TKL

GAK GAK 2.5 Other

MAP2K4 MAP2K4 3.1 TKL

MAP2K7 MAP2K7 3.3 TKL

FLT3 FLT3 3.5 TK

TNK2 TNK2 4.3 TK

STK10 STK10 4.5 STE

MAP3K1 MAP3K1 4.6 STE

TNIK TNIK 5.4 STE

ZAK (MAP3K20) MAP3K20 6.2 TKL

KIT KIT 7.1 TK

MEK5 (MAP2K5) MAP2K5 8.5 TKL

... ... ... ...

A comprehensive list of all 468 kinases tested can be found in the supplementary information of

the source publication.

Experimental Protocols
KINOMEscan™ Selectivity Profiling
The cross-reactivity of NIK-IN-2 was determined using the KINOMEscan™ platform. This

assay is based on a competition binding principle.

Experimental Workflow:
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To cite this document: BenchChem. [NIK-IN-2 Kinase Inhibitor: A Comparative Analysis of
Cross-Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771558#cross-reactivity-of-nik-in-2-with-other-
kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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